3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 3-(3-cyano-5-hydroxyphenyl)-5-fluorobenzoate
• InChI: InChI=1S/C15H10FNO3/c1-20-15(19)12-4-11(5-13(16)6-12)10-2-9(8-17)3-14(18)7-10/h2-7,18H,1H3
• InChI Key: SATUPMSCACECTJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CC(=CC(=C2)C#N)O)F
• Molecular Formula: C15H10FNO3
• DSSTOX Substance ID: DTXSID10684936
• Molecular Weight: 271.24 g/mol
• CAS RN: 1261890-00-9

Description

3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% (C5F3MC) is a phenolic compound that has been of interest to researchers in recent years due to its potential as a catalyst in organic synthesis and its potential applications in medicinal chemistry. C5F3MC is a versatile reagent with a wide range of uses, including the synthesis of a variety of compounds, such as amino acids, peptides, and nucleosides. It is also used in the synthesis of organic compounds with a wide range of biological activities, such as antifungal, antiviral, and anti-inflammatory agents.

Scientific Research Applications

3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has a wide range of applications in scientific research. It has been used as a catalyst in the synthesis of a variety of organic compounds, such as amino acids, peptides, and nucleosides. It has also been used as a reagent in the synthesis of organic compounds with a wide range of biological activities, such as antifungal, antiviral, and anti-inflammatory agents. In addition, 3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has been used in the synthesis of small molecules, such as inhibitors and activators of enzymes, and in the synthesis of compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% is not fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of organic compounds. It is thought to catalyze the reaction between two molecules by forming a complex between them, which then facilitates the reaction. This complex is believed to be stabilized by the presence of the 3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% molecule, which helps to reduce the activation energy required for the reaction to occur.
Biochemical and Physiological Effects
3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has been found to have a variety of biochemical and physiological effects. It has been shown to have antifungal, antiviral, and anti-inflammatory properties. In addition, it has been shown to inhibit the growth of certain types of cancer cells. Furthermore, it has been found to have antioxidant, anti-apoptotic, and anti-proliferative properties.

Advantages and Limitations for Lab Experiments

3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it can be used in a wide range of experiments. Furthermore, it is highly reactive, and it can be used to synthesize a variety of organic compounds. However, it is also important to note that 3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% is a highly toxic compound and must be handled with care.

Future Directions

There are several possible future directions for research involving 3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%. One possible direction is to further investigate its potential as a catalyst in organic synthesis. Another possible direction is to investigate its potential therapeutic applications, such as its ability to inhibit the growth of certain types of cancer cells. Additionally, further research could be conducted to investigate its biochemical and physiological effects, such as its anti-inflammatory and antioxidant properties. Finally, it may be possible to develop new methods for synthesizing 3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% in order to improve its efficiency and reduce its cost.

Synthesis Methods

3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% can be synthesized from 3-cyano-5-methoxycarbonylphenol (C5MC) by a three-step reaction. First, C5MC is reacted with 3-fluoro-5-methoxycarbonylbenzene (F3MCB) in the presence of a base, such as sodium carbonate, to form the intermediate compound 3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%B. This intermediate is then reacted with aqueous hydrochloric acid to yield the desired product, 3-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%. The overall yield of the reaction is approximately 95%.